Cas no 4567-41-3 (1-methylbenzo[b]naphtho[2,1-d]thiophene)

• Product name: 1-methylbenzo[b]naphtho[2,1-d]thiophene
• CAS No: 4567-41-3
• MF: C₁₇H₁₂S
• MW: 248.342183113098
• CID: 1517128
• PubChem ID: 20699

1-methylbenzo[b]naphtho[2,1-d]thiophene Chemical and Physical Properties

Names and Identifiers

• 1-methylbenzo[b]naphtho[2,1-d]thiophene
• 1-Methylbenzo(b)naphtho(2,1-d)thiophene
• methylbenzo(b)-naphtho(2,1-d)-thiophene
• BRN 4432764
• SCHEMBL22155783
• Benzo[b]naphtho[2,1]thiophene, 1-methyl
• Benzo[b]naphtho[2,1-d]thiophene, 1-methyl
• DTXSID30196581
• WRJGYDAQUXWJRB-UHFFFAOYSA-N
• BENZO(b)NAPHTHO(2,1-d)THIOPHENE, 1-METHYL-
• 4567-41-3

• Inchi： InChI=1S/C17H12S/c1-11-5-4-6-12-9-10-14-13-7-2-3-8-15(13)18-17(14)16(11)12/h2-10H,1H3
• InChI Key： WRJGYDAQUXWJRB-UHFFFAOYSA-N
• SMILES： CC1=C2C(=CC=C1)C=CC3=C2SC4=CC=CC=C34

Computed Properties

• Exact Mass: 248.06606
• Monoisotopic Mass: 248.065971
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 28.2

Experimental Properties

• Density: 1.257
• Boiling Point: 446.5°C at 760 mmHg
• Flash Point: 168.8°C
• Refractive Index: 1.781
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthothiophenes